Cas no 83821-53-8 (Benzo[b]naphtho[2,1-d]thiophene,8-methyl-)

Benzo[b]naphtho[2,1-d]thiophene,8-methyl- structure
83821-53-8 structure
Product Name:Benzo[b]naphtho[2,1-d]thiophene,8-methyl-
CAS No:83821-53-8
MF:C17H12S
MW:248.342183113098
CID:732800
PubChem ID:150064
Update Time:2025-04-19

Benzo[b]naphtho[2,1-d]thiophene,8-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]naphtho[2,1-d]thiophene,8-methyl-
    • 8-methylnaphtho[1,2-b][1]benzothiole
    • VLPKNFOLGLSAFS-UHFFFAOYSA-N
    • Benzo(b)naphtho(2,1-d)thiophene, 8-methyl-
    • DTXSID90232712
    • SCHEMBL18810712
    • Benzo[b]naphtho[2,1]thiophene, 8-methyl
    • 8-methylbenzo[b]naphtho[2,1-d]thiopene
    • 83821-53-8
    • Inchi: 1S/C17H12S/c1-11-6-9-16-15(10-11)14-8-7-12-4-2-3-5-13(12)17(14)18-16/h2-10H,1H3
    • InChI Key: VLPKNFOLGLSAFS-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 248.06597156g/mol
  • Monoisotopic Mass: 248.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 28.2Ų
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